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In the quest for more environmentally benign and efficient gold extraction technologies, a

sodium bromide-based leaching process is emerging as a compelling alternative to traditional

cyanidation. This guide provides an objective comparison of the sodium bromide process with

established methods such as cyanidation, thiosulfate, and thiourea leaching, supported by

experimental data from various studies. The information is tailored for researchers, scientists,

and drug development professionals who may encounter precious metal recovery and

purification in their work.

Comparative Analysis of Gold Leaching Technologies
The efficacy of any gold leaching process is primarily evaluated based on gold recovery rates,

leaching kinetics (time required for dissolution), reagent consumption, and environmental

impact. The following tables summarize the performance of sodium bromide leaching in

comparison to other prevalent methods based on available experimental data. It is important to

note that direct comparisons can be challenging due to variations in ore mineralogy, particle

size, and other experimental conditions across different studies.
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Leaching
Process

Gold Recovery
(%)

Leaching Time
Ore
Type/Condition
s

Reference

Sodium Bromide 89.1% Not Specified
Roasted

Concentrate
[1]

92% 10 hours
Non-preg-

robbing ore
[2]

89.86% Not Specified
Roasted pre-

treated ore
[3]

83.43% 30 minutes Flotation raw ore [3]

86.24% 20 hours

Gold ore (using

N-

bromosuccinimid

e)

[4]

Cyanidation 89.8% 24 hours Auriferous ore [5]

95.21% 12 hours

Finely

disseminated

gold ore

[6]

~90% Not Specified

General estimate

for primary ore

deposits

71.32% 20 hours Gold ore [4]

Thiosulfate 89.3% 6 hours Auriferous ore [5]

>96% Not Specified Ore sample [7]

58% 6 hours

Ammoniacal

thiosulfate on

auriferous ore

[5]

Thiourea 90.48% 5 hours

Finely

disseminated

gold ore

[6]
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>90% < 8 hours
Various ores and

concentrates
[8]

Table 1: Comparison of Gold Recovery and Leaching Time for Various Leaching Processes.

This table highlights the gold recovery percentages and the time taken to achieve them for

different leaching technologies under various ore conditions as reported in the cited literature.
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Leaching
Process

Key
Reagents

Typical pH
Temperatur
e

Key
Advantages

Key
Disadvanta
ges

Sodium

Bromide

Sodium

Bromide

(NaBr),

Bromine (Br₂)

or an oxidant

(e.g.,

hypochlorite)

Acidic to

near-neutral

(1.3-7)

Ambient to

98°C

Faster

kinetics than

cyanide,

effective for

some

refractory

ores, lower

toxicity than

cyanide.

Can be

corrosive,

higher

reagent cost,

potential for

bromine off-

gassing.

Cyanidation

Sodium

Cyanide

(NaCN) or

Potassium

Cyanide

(KCN), Lime

(CaO)

Alkaline

(>10.5)
Ambient

Mature and

well-

understood

technology,

high gold

recovery for

many ore

types.

Highly toxic,

slow leaching

kinetics,

environmenta

l concerns

and

regulations.

Thiosulfate

Ammonium

or Sodium

Thiosulfate,

Copper (II)

sulfate,

Ammonia

Alkaline (9-

10.5)

Ambient to

60°C

Low toxicity,

effective for

carbonaceou

s and copper-

rich ores.

Complex

chemistry,

higher

reagent

consumption,

passivation of

gold surface

can occur.

Thiourea

Thiourea, an

oxidant (e.g.,

Ferric

Sulfate),

Sulfuric Acid

Acidic (1-2) Ambient

Very fast

leaching

kinetics,

effective for

some

refractory

ores.

Higher

reagent cost,

potential

carcinogen,

high reagent

consumption.
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Table 2: Operational Parameters and Qualitative Comparison of Gold Leaching Processes.

This table provides a summary of the key operational conditions and the primary advantages

and disadvantages of each leaching technology.

Experimental Protocols
Detailed methodologies are crucial for the validation and replication of experimental results.

Below are synthesized protocols for the key gold leaching experiments discussed.

Sodium Bromide Leaching Protocol
This protocol is a composite based on methodologies described in the literature[1][2][3].

Objective: To determine the gold extraction from a given ore sample using a sodium bromide
leaching solution.

Materials and Equipment:

Representative ore sample, ground to a desired particle size (e.g., 80% passing 75 µm).

Sodium bromide (NaBr).

An oxidant to generate bromine in-situ, such as sodium hypochlorite (NaOCl) or by direct

addition of liquid bromine (Br₂).

Acid (e.g., sulfuric acid, H₂SO₄) or base to adjust pH.

Leaching vessel (e.g., baffled reactor, bottle roll).

Agitator (e.g., overhead stirrer, roller).

pH meter and thermometer.

Filtration apparatus.

Analytical equipment for gold determination (e.g., Atomic Absorption Spectrometry - AAS,

Inductively Coupled Plasma - ICP).

Procedure:
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Sample Preparation: A representative sample of the ore is crushed and ground to the desired

particle size.

Slurry Preparation: A slurry is prepared by mixing a known weight of the ground ore with a

specific volume of water to achieve a target solid-to-liquid ratio (e.g., 1:4)[3].

Leaching Solution Preparation: The leaching solution is prepared by dissolving a specified

concentration of sodium bromide (e.g., 2.0 mol/L) in water[3].

Leaching Process:

The slurry is placed in the leaching vessel and agitation is initiated.

The pH of the slurry is adjusted to the desired level (e.g., 1.3-2.0) using an acid[3].

The temperature is brought to and maintained at the target value (e.g., 70°C)[3].

The oxidant (e.g., liquid bromine to a concentration of 0.1 mol/L) is added to the slurry to

initiate the leaching reaction[3].

The leaching is allowed to proceed for a predetermined duration, with samples of the

solution taken at regular intervals.

Sample Analysis: The collected solution samples are filtered and analyzed for their gold

content to monitor the progress of the leaching.

Gold Recovery from Pregnant Solution: The gold-rich "pregnant" solution is separated from

the solid tailings by filtration. Gold can then be recovered from this solution using methods

such as adsorption onto activated carbon or by using a strong alkaline anion resin[3].

Cyanidation Leaching Protocol
This protocol is a standard procedure widely used in the gold mining industry[9].

Objective: To determine the gold extraction from an ore sample using a cyanide solution.

Materials and Equipment:
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Representative ore sample, ground to a desired particle size.

Sodium cyanide (NaCN) or potassium cyanide (KCN).

Lime (calcium hydroxide, Ca(OH)₂) or sodium hydroxide (NaOH) for pH control.

Leaching vessel.

Agitator.

pH meter.

Filtration apparatus.

AAS or ICP for gold analysis.

Procedure:

Sample Preparation: The ore is crushed and ground to a fine particle size.

Slurry Preparation: A slurry is prepared with a specific solid-to-liquid ratio.

Leaching Process:

The slurry is placed in the leaching vessel and agitation begins.

The pH of the slurry is adjusted to and maintained above 10.5 using lime or sodium

hydroxide to prevent the formation of toxic hydrogen cyanide gas[9].

A solution of sodium cyanide is added to the slurry to achieve the desired concentration.

The slurry is continuously agitated with access to air (oxygen is a necessary reactant) for

a specified period (e.g., 24 hours)[5].

Solution samples are taken periodically for analysis.

Sample Analysis: The gold concentration in the filtered solution samples is determined.
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Gold Recovery from Pregnant Solution: Gold is typically recovered from the pregnant

cyanide solution by adsorption onto activated carbon (Carbon-in-Pulp or Carbon-in-Leach

processes) or by precipitation with zinc dust (Merrill-Crowe process).

Visualizing the Process: Experimental Workflow and
Signaling Pathways
To better illustrate the experimental and chemical processes, the following diagrams are

provided in the DOT language for use with Graphviz.
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Caption: Experimental workflow for gold extraction using sodium bromide leaching.
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Caption: Simplified chemical pathway for gold dissolution in a bromide system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. US2283198A - Bromine process for gold ores - Google Patents [patents.google.com]

2. journalssystem.com [journalssystem.com]

3. atlantis-press.com [atlantis-press.com]

4. Eco-friendly and rapid extraction of gold by in-situ catalytic oxidation with N-
bromosuccinimide - PMC [pmc.ncbi.nlm.nih.gov]

5. mdpi.com [mdpi.com]

6. researchgate.net [researchgate.net]

7. OneTunnel | Gold Leaching By Using Ammonium Thiosulfate Solution And Gold Recovery
By Solvent Extraction And Cementation [onetunnel.org]

8. Thiourea Gold Leaching - 911Metallurgist [911metallurgist.com]

9. Gold cyanidation - Wikipedia [en.wikipedia.org]

To cite this document: BenchChem. [Golden Opportunity: Validating Sodium Bromide
Leaching for Efficient Gold Extraction]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10775806#validating-gold-extraction-results-using-a-
sodium-bromide-leaching-process]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b10775806?utm_src=pdf-body-img
https://www.benchchem.com/product/b10775806?utm_src=pdf-custom-synthesis
https://patents.google.com/patent/US2283198A/en
http://www.journalssystem.com/ppmp/pdf-58691-13057?filename=Preg-robbing+of+gold+in.pdf
https://www.atlantis-press.com/article/125995255.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9213721/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9213721/
https://www.mdpi.com/2075-4701/15/2/204
https://www.researchgate.net/publication/263190520_Leaching_of_finely_disseminated_gold_ore_with_cyanide_and_thiourea_solutions
https://onetunnel.org/documents/gold-leaching-by-using-ammonium-thiosulfate-solution-and-gold-recovery-by-solvent-extraction-and-cementation
https://onetunnel.org/documents/gold-leaching-by-using-ammonium-thiosulfate-solution-and-gold-recovery-by-solvent-extraction-and-cementation
https://www.911metallurgist.com/blog/thiourea-gold-leaching/
https://en.wikipedia.org/wiki/Gold_cyanidation
https://www.benchchem.com/product/b10775806#validating-gold-extraction-results-using-a-sodium-bromide-leaching-process
https://www.benchchem.com/product/b10775806#validating-gold-extraction-results-using-a-sodium-bromide-leaching-process
https://www.benchchem.com/product/b10775806#validating-gold-extraction-results-using-a-sodium-bromide-leaching-process
https://www.benchchem.com/product/b10775806#validating-gold-extraction-results-using-a-sodium-bromide-leaching-process
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10775806?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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